3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 3-[2-amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl]phenol
• InChI: InChI=1S/C13H19NO2/c14-8-12(13(9-15)5-2-6-13)10-3-1-4-11(16)7-10/h1,3-4,7,12,15-16H,2,5-6,8-9,14H2
• InChI Key: QVXNZOHXOTURJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CO)C(CN)C2=CC(=CC=C2)O

Description

3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol is a structurally complex compound featuring a phenol core substituted with an ethylamine side chain and a hydroxymethyl-functionalized cyclobutyl ring. This molecule combines aromatic, amino, and strained cyclic moieties, which may confer unique physicochemical and biological properties. The hydroxymethyl group and phenol moiety enhance hydrophilicity and hydrogen-bonding capacity, distinguishing it from simpler aromatic amines or alicyclic derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol typically involves multi-step organic reactions. One common method includes the cyclization of a suitable precursor to form the cyclobutyl ring, followed by the introduction of the amino and hydroxymethyl groups. The phenol group is usually introduced through electrophilic aromatic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the formation of the desired product. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the reaction progress and confirm the structure of the final product.

Chemical Reactions Analysis

Types of Reactions

3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The hydroxymethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed.

Substitution: Nucleophiles such as alkoxides or amines can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Primary amines and reduced phenol derivatives.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and π-π interactions, while the amino group can form ionic bonds with acidic residues in proteins. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclohexanol-Based Analogs

The hydrochloride salt of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol (CAS RN: 130198-05-9) shares structural similarities with the target compound, including an aminoethyl side chain and a cyclic alcohol group. Key differences include:

• Ring system: The target’s cyclobutyl ring introduces greater steric strain and reduced conformational flexibility compared to the cyclohexanol derivative’s six-membered ring.
• Molecular weight: The cyclohexanol derivative has a molecular weight of 285.81 g/mol, while the target compound’s cyclobutyl group likely reduces its molecular weight slightly.

These differences may influence applications in drug design, where ring strain and hydrogen-bonding capacity could modulate target binding .

Schiff Base Derivatives

The Schiff base 2-((E)-1-(3-((E)-1-(2-hydroxyphenyl)ethylideneamino)-2-methylphenylimino)ethyl)phenol () shares a phenolic framework but replaces the aminoethyl-cyclobutyl moiety with an imine-linked structure. Notable contrasts include:

• Reactivity : The Schiff base’s imine group enables coordination to metal ions, whereas the target compound’s primary amine may participate in salt formation or covalent bonding.
• Computational properties : AM1 and B3LYP/6-31G* methods applied to the Schiff base could guide analogous studies for the target compound to predict electronic properties or stability .

Furan-Based Derivatives

Furan derivatives like 3-(hydroxymethyl)-2-[1-(trimethylsilyl)ethyl]furan () differ in their heterocyclic core but share functional groups such as hydroxymethyl and alkyl substituents. Key distinctions:

• Aromaticity: The phenol ring in the target compound offers stronger aromatic stabilization compared to furan’s oxygen-containing heterocycle.
• Steric effects : The cyclobutyl group in the target may impose greater steric hindrance than furan’s planar structure, affecting reaction kinetics (e.g., Diels-Alder reactions) .

Comparative Data Table

Compound	Core Structure	Key Functional Groups	Molecular Weight (g/mol)	Notable Properties
3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol	Phenol	Aminoethyl, hydroxymethyl cyclobutyl	Not available	High hydrophilicity, potential bioactivity
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol HCl	Cyclohexanol	Aminoethyl, methoxyphenyl	285.81	Salt form enhances stability
2-((E)-1-(3-((E)-1-(2-hydroxyphenyl)ethylideneamino)-2-methylphenylimino)ethyl)phenol	Schiff base	Imine, phenolic hydroxyl	Not available	Metal coordination capacity
3-(Hydroxymethyl)-2-[1-(trimethylsilyl)ethyl]furan	Furan	Hydroxymethyl, trimethylsilyl	Not available	Reactivity in trapping reactions

Research Implications and Gaps

• Synthetic routes : Adapting Schiff base condensation () or Diels-Alder reactions () for cyclobutyl-functionalized systems.
• Computational modeling : Applying B3LYP/6-31G* methods to predict the target’s electronic structure and stability .

Future research should prioritize experimental characterization of the target compound’s physical and chemical properties to validate these comparisons.

Biological Activity

3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol is an organic compound that has garnered attention for its potential biological activities. This article explores its biological mechanisms, interactions with biomolecules, and implications for therapeutic applications.

Chemical Structure and Properties

The compound is characterized by a unique structure that includes:

• Cyclobutyl Ring : Provides a distinctive steric environment.
• Phenolic Group : Capable of hydrogen bonding and π-π interactions.
• Amino Group : Can form ionic bonds with acidic residues in proteins.

These structural features contribute to its reactivity and potential biological activity, making it a candidate for various therapeutic applications.

The biological activity of 3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol is thought to stem from its interactions with specific molecular targets, such as enzymes and receptors. The following mechanisms have been identified:

• Hydrogen Bonding : The phenolic group can engage in hydrogen bonding, enhancing binding affinity to target proteins.
• Ionic Interactions : The amino group may form ionic bonds with negatively charged residues in proteins, modulating their activity.
• Redox Reactions : The compound may participate in redox reactions, influencing cellular processes and signaling pathways.

Biological Activities

Research has indicated that 3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol exhibits a range of biological activities, including:

• Anticancer Properties : Preliminary studies suggest cytotoxic effects on various cancer cell lines, potentially through mechanisms involving apoptosis and cell cycle arrest.
• Antimicrobial Activity : The compound has shown promise against certain bacterial strains, indicating potential as an antimicrobial agent .

Case Studies

• Cytotoxicity Studies : In vitro assays demonstrated that 3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol exhibited cytotoxic effects on human cancer cell lines, with IC50 values comparable to established chemotherapeutics like 5-fluorouracil .
• Enzyme Inhibition : The compound was evaluated for its ability to inhibit specific enzymes involved in cancer metabolism. Results indicated significant inhibition rates, suggesting a potential role as an enzyme inhibitor in therapeutic contexts .

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 3-{2-Amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl}phenol, a comparison with structurally similar compounds is essential.

Compound Name	Structural Features	Unique Aspects
3-{2-Amino-1-[1-(hydroxymethyl)cyclopentyl]ethyl}phenol	Cyclopentyl ring instead of cyclobutyl	May exhibit different biological activities due to ring size
3-{2-Amino-1-[1-(hydroxymethyl)cyclohexyl]ethyl}phenol	Cyclohexyl ring instead of cyclobutyl	Larger ring may influence steric effects
3-{2-Amino-4-hydroxyphenyl}propan-2-ol	Lacks cyclobutyl structure	Different functional groups could lead to distinct reactivity

This table illustrates how variations in ring structure and functional groups can lead to differences in biological activity and therapeutic potential.